Cas no 613683-51-5 (4(2H)-Benzofuranone,3,3a-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-3a,7-bis(3-methyl-2-butenyl)-5-(3-methyl-1-oxobutyl)-)

4(2H)-Benzofuranone,3,3a-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-3a,7-bis(3-methyl-2-butenyl)-5-(3-methyl-1-oxobutyl)- structure
613683-51-5 structure
Product name:4(2H)-Benzofuranone,3,3a-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-3a,7-bis(3-methyl-2-butenyl)-5-(3-methyl-1-oxobutyl)-
CAS No:613683-51-5
MF:C26H38O5
MW:430.57692861557
CID:1627050

4(2H)-Benzofuranone,3,3a-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-3a,7-bis(3-methyl-2-butenyl)-5-(3-methyl-1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(2H)-Benzofuranone,3,3a-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-3a,7-bis(3-methyl-2-butenyl)-5-(3-methyl-1-oxobutyl)-
    • 4(2H)-Benzofuranone, 3,3a-dihydro-6-hydroxy-2-(1-hydroxy-1-methylethyl)-3a,7-bis(3-methyl-2-buten-1-yl)-5-(3-methyl-1-oxobutyl)-
    • Inchi: 1S/C26H38O5/c1-15(2)9-10-18-22(28)21(19(27)13-17(5)6)23(29)26(12-11-16(3)4)14-20(25(7,8)30)31-24(18)26/h9,11,17,20,28,30H,10,12-14H2,1-8H3
    • InChI Key: UFNSPVPZCKZBHN-UHFFFAOYSA-N
    • SMILES: O1C2=C(C/C=C(/C)\C)C(O)=C(C(=O)CC(C)C)C(=O)C2(C/C=C(/C)\C)CC1C(O)(C)C

Computed Properties

  • Exact Mass: 430.27204
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • XLogP3: 5.555

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 536.3±50.0 °C(Predicted)
  • PSA: 83.83
  • pka: 4.50±1.00(Predicted)

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